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Compound of Interest

Compound Name: PARAFFIN

Cat. No.: B1166041 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the sectioning of formalin-fixed paraffin-

embedded (FFPE) tissue blocks using a rotary microtome. Adherence to this protocol is critical

for obtaining high-quality, thin, and intact tissue sections suitable for a variety of downstream

applications, including histology, immunohistochemistry (IHC), and in situ hybridization (ISH).

Quantitative Data Summary
For optimal results and reproducibility, the following parameters are recommended. These

values may require optimization based on tissue type, paraffin hardness, and specific

experimental requirements.
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Parameter Recommended Value Notes

Trimming Thickness 10–30 µm

To expose the full face of the

tissue within the paraffin block.

[1][2]

Section Thickness 4–7 µm

Standard thickness for most

histological applications.[1][3]

5 µm is commonly used.[4][5]

Water Bath Temperature 40–45°C

Should be 5-10°C below the

melting point of the paraffin.[1]

[4][6]

Blade Clearance Angle 1–10°

Follow manufacturer's

instructions; typically 1-5° for

Leica blades and 5-10° for

other models.[1][7]

Slide Drying Temperature
37°C (overnight) or 60°C (1

hour)

Overnight drying at a lower

temperature is often preferred

to prevent tissue cracking.[1]

[2]

Experimental Protocol
This protocol outlines the step-by-step methodology for sectioning paraffin-embedded tissues.

Materials and Equipment
Rotary Microtome

Disposable Microtome Blades

Paraffin-Embedded Tissue Blocks

Ice Tray or Cold Plate

Water Bath
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Microscope Slides (positively charged)

Slide Rack

Forceps (fine-tipped)

Soft Brush

Oven or Slide Warmer

Personal Protective Equipment (PPE): Lab coat, gloves, safety glasses.[2]

Pre-Sectioning Preparation
Chill the Paraffin Block: Place the paraffin-embedded tissue block on a cold surface, such

as an ice tray, for at least 10-30 minutes before sectioning.[1][5] This hardens the paraffin,

providing better support to the tissue and allowing for thinner sections.[1]

Prepare the Water Bath: Fill the water bath with distilled water and set the temperature to 40-

45°C.[1][4] The water surface should be clean and free of debris.

Prepare the Microtome:

Ensure the microtome is clean and on a stable surface.[2]

Securely insert a new, sharp disposable blade into the blade holder.[8]

Set the appropriate clearance angle according to the manufacturer's guidelines (typically

1-10°).[1][7]

Engage all safety locks on the microtome.[2][9]

Trimming the Block ("Facing")
Mount the Block: Securely clamp the chilled paraffin block into the microtome's specimen

holder.[2]

Orient the Block: Adjust the orientation of the block so that the tissue surface is parallel to the

microtome blade.[3][7]
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Coarse Trimming: Set the section thickness to a higher value, typically 10-30 µm.[1][2]

Advance the Block: Carefully advance the block towards the blade.

Trim: Begin sectioning until the entire surface of the tissue is exposed. Discard these thick

sections.

Sectioning
Set Section Thickness: Adjust the microtome to the desired section thickness, typically 4-5

µm for routine histology.[1][2]

Cut Sections: Turn the handwheel in a smooth, consistent motion to begin cutting sections. A

ribbon of serial sections should form.[3]

Handle the Ribbon: Use fine-tipped forceps or a soft brush to gently guide the ribbon away

from the blade.[1][3]

Floating and Mounting Sections
Transfer to Water Bath: Carefully transfer the ribbon of sections to the surface of the warm

water bath using forceps.[1] The warmth of the water will help to flatten the sections and

remove any wrinkles.[6]

Separate Sections: If necessary, use the forceps to separate the individual sections on the

water's surface.[1]

Mount on Slide: Submerge a labeled, positively charged microscope slide into the water at

an angle. Gently bring the slide up underneath a floating section, capturing it in the desired

position on the slide.[1]

Drain Excess Water: Carefully lift the slide out of the water bath, allowing excess water to

drain.

Drying Sections
Place in Rack: Place the slides vertically in a slide rack to air dry for a few minutes.[1]
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Oven Drying: Transfer the slide rack to an oven or slide warmer. Dry the slides overnight at

37°C or for 1 hour at 60°C.[1][2] Proper drying is crucial for tissue adhesion to the slide.

Safety Precautions
Blade Handling: Microtome blades are extremely sharp. Always use forceps or a blade-

handling tool to insert, remove, or adjust blades.[8][9] Never handle blades with your fingers.

[10]

Wheel Lock: Always engage the handwheel lock when changing the block or blade, or when

leaving the microtome unattended.[9][11]

Blade Guard: Use the blade guard when the microtome is not in active use.[8][9]

Personal Protective Equipment: Always wear appropriate PPE, including a lab coat, gloves,

and safety glasses.[2][8]

Ergonomics: Adjust your chair and the microtome position to maintain a comfortable posture

and avoid repetitive strain injuries.[11][12]

Troubleshooting
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Problem Possible Cause(s) Solution(s)

Sections are Wrinkled or

Compressed

- Blade is dull.- Paraffin block

is too warm.- Water bath

temperature is too low.[13]-

Cutting speed is too fast.

- Change to a new blade.- Chill

the block on ice.[14]- Increase

water bath temperature

slightly.- Cut with a slower,

more consistent motion.[14]

Sections are Skipped or Vary

in Thickness

- Block or blade is not securely

clamped.- Microtome parts are

loose.- Tissue is too hard.

- Ensure all clamps are tight.

[15]- Have the microtome

serviced.- Re-process the

tissue if necessary.

Sections Disintegrate in Water

Bath

- Water bath is too hot.-

Incomplete tissue processing

(residual solvent).

- Lower the water bath

temperature.[16]- Re-process

the tissue block.

"Chatter" or Thick/Thin Lines in

Section

- Blade or block is loose.-

Clearance angle is incorrect.-

Tissue is too hard or

improperly processed.

- Tighten all clamps.[15]-

Adjust the clearance angle.-

Soften the block face with a

moist cloth or re-process.

Visual Workflow
The following diagram illustrates the key stages of the paraffin-embedded tissue sectioning

workflow.
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Preparation

Chill Paraffin Block Prepare Water Bath Set Up Microtome

Trimming

Mount and Orient Block

Face the Block (10-30 µm)

Sectioning

Set Section Thickness (4-7 µm)

Cut Ribbon of Sections

Mounting

Float Ribbon on Water Bath

Pick Up Section on Slide

Drying

Air Dry Briefly

Oven Dry

Ready for Staining

Click to download full resolution via product page

Workflow for sectioning paraffin-embedded tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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